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Abstract

This technical guide provides an in-depth examination of key physical properties of 1-
(Diethoxymethyl)imidazole (CAS No. 61278-81-7), a heterocyclic building block of increasing
importance in pharmaceutical and agrochemical research. The document focuses on its boiling
point and density, presenting verified data, detailing robust experimental protocols for their
determination, and discussing the scientific implications of these properties for researchers,
chemists, and drug development professionals. The methodologies are presented to ensure
scientific integrity and reproducibility, forming a self-validating framework for laboratory
application.

Introduction and Scientific Context

1-(Diethoxymethyl)imidazole is an organic compound featuring a five-membered imidazole
ring substituted with a diethoxymethyl group.[1] This structure imparts unique chemical
reactivity, making it a valuable intermediate in the synthesis of more complex molecules,
particularly functionalized imidazole derivatives which are known for their broad biological
activity.[1] As a liquid at room temperature, its physical characteristics, such as boiling point
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and density, are fundamental parameters that govern its handling, purification, reaction setup,
and formulation.[1][2]

Understanding these properties is not merely an academic exercise; it is critical for process
optimization, safety, and quality control in both research and manufacturing settings.[3] For
instance, the boiling point is essential for designing purification protocols like distillation, while
density is crucial for accurate volumetric measurements and conversions in reaction
stoichiometry.[4] This guide serves as an authoritative resource, consolidating this vital
information for the scientific community.

Core Physical and Chemical Properties

The physical state of 1-(Diethoxymethyl)imidazole under standard conditions is a colorless to
pale yellow liquid.[1] Its core properties are summarized below, providing a quantitative
foundation for laboratory work.

Data Summary

Property Value Conditions Source(s)
Density 1.041 g/mL at 20 °C 5161171
Boiling Point 52 °C at 0.02 Torr [61[7]
Molecular Formula CsH14N202 - [1]
Molecular Weight 170.21 g/mol - [5]
Refractive Index n20/D 1.464 at 20 °C [5][6]

Experimental Determination of Physical Properties

To ensure accuracy and reproducibility, standardized methodologies must be employed. The
protocols described herein are based on established principles of physical chemistry and
authoritative standards.

Determination of Density

The density of a liquid is a fundamental property necessary for converting mass to volume, a
frequent requirement in synthetic protocols and formulation development. The modern standard
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for this measurement prioritizes accuracy and minimal sample usage.

Principle: The most reliable and efficient method for determining the density of a liquid like 1-

(Diethoxymethyl)imidazole is through an oscillating U-tube digital density meter, a technique
compliant with the ASTM D4052 standard.[6][7] The instrument measures the change in the

oscillation frequency of a U-shaped tube when filled with the sample liquid. This frequency is

directly related to the density of the sample.[7][8]

Step-by-Step Protocol:

Calibration: Calibrate the digital density meter according to the manufacturer's instructions,
typically using dry air and deionized water at a known temperature (e.g., 20 °C).

Temperature Equilibration: Set the instrument's Peltier thermostat to the desired temperature
(20.0 £ 0.1 °C) and allow it to stabilize.

Sample Preparation: Ensure the 1-(Diethoxymethyl)imidazole sample is free of air bubbles
and particulates. Degassing may be necessary for highest accuracy.

Injection: Introduce approximately 1-2 mL of the sample into the U-tube cell using a syringe,
ensuring no air bubbles are trapped inside. Modern instruments often have bubble detection
capabilities.[6]

Measurement: Initiate the measurement. The instrument will oscillate the U-tube and
calculate the density based on the measured frequency.

Data Recording: Record the density value displayed by the instrument, typically to three or
four decimal places (e.g., 1.041 g/mL).

Cleaning: Thoroughly clean the measurement cell with appropriate solvents (e.g., ethanol
followed by acetone) and dry it completely before the next measurement.

Determination of Boiling Point under Vacuum

Many organic compounds decompose at their atmospheric boiling point. Therefore, vacuum

distillation is employed to purify them at a lower temperature.[9] The reported boiling point of 1-
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(Diethoxymethyl)imidazole (52 °C at 0.02 Torr) indicates that it is a high-boiling liquid for

which this technique is essential.

Principle: Aliquid boils when its vapor pressure equals the pressure of the surrounding system.

[10] By reducing the system pressure with a vacuum pump, the boiling point is significantly

lowered.[9][11] The temperature of the vapor is measured during distillation at a stable,

controlled vacuum level.

Step-by-Step Protocol:

Apparatus Setup: Assemble a micro-distillation or Kugelrohr apparatus. Ensure all glassware
joints are properly sealed with vacuum grease.

Sample Charging: Place a small volume (e.g., 5-10 mL) of 1-(Diethoxymethyl)imidazole
and a magnetic stir bar or boiling chips into the distillation flask.

System Sealing: Connect the apparatus to a vacuum trap, a pressure gauge (manometer),
and a high-performance vacuum pump.

Evacuation: Turn on the stirrer and slowly evacuate the system. Adjust the vacuum level
using a bleed valve to achieve a stable pressure of 0.02 Torr.

Heating: Gently heat the distillation flask using a heating mantle or oil bath.

Observation: Observe for the onset of boiling and the formation of a condensation ring on the
thermometer bulb. The temperature reading should stabilize as the vapor condenses and
drips into the collection flask.

Data Recording: Record the stable temperature reading on the thermometer. This is the
boiling point at the measured pressure (0.02 Torr).

Shutdown: Once the measurement is complete, remove the heat source and allow the
system to cool before slowly and carefully reintroducing air.

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of a

compound's boiling point under reduced pressure.
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Caption: Workflow for Vacuum Boiling Point Determination.
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Significance in Research and Drug Development

The physical properties of a compound like 1-(Diethoxymethyl)imidazole are cornerstones of
its chemical profile and have direct implications for its application.

o Purity Assessment: A sharp, well-defined boiling point is a primary indicator of a substance's
purity.[3] Variations can signal the presence of impurities, which is critical in the synthesis of
active pharmaceutical ingredients (APIs) where purity is paramount.

e Process Chemistry & Scale-Up: Density is used to calculate mass from volume, which is
essential for accurate reagent stoichiometry in large-scale synthesis. The boiling point
dictates the conditions required for purification by distillation, influencing the choice of
equipment and energy consumption.

o Formulation Science: In drug development, the physical properties of intermediates and the
final API influence formulation strategies. Density affects powder flow and tablet
compression, while volatility (related to boiling point) can impact drying processes and the
stability of the final drug product.

» Safety and Handling: Knowledge of a substance's boiling point is related to its vapor
pressure and volatility, which are key inputs for safety assessments.[10] Highly volatile
substances may require specialized handling procedures to minimize inhalation exposure.

Conclusion

This guide has detailed the critical physical properties of 1-(Diethoxymethyl)imidazole,
providing validated data for its boiling point and density. By grounding this information with
robust, step-by-step experimental protocols and illustrating the underlying scientific principles,
we provide researchers and drug development professionals with a trustworthy and actionable
resource. The accurate determination and application of these fundamental properties are
indispensable for advancing chemical synthesis, ensuring product quality, and enabling the
development of novel therapeutics and other advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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